Cas no 2171746-30-6 (3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171746-30-6
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6215688
• PubChem ID: 165721773
• Update Time: 2025-06-08

3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2,2-dimethoxycyclobutyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171746-30-6
• EN300-1547420

• Inchi： 1S/C25H28N2O7/c1-32-25(33-2)12-11-21(25)27-23(30)20(13-22(28)29)26-24(31)34-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-21H,11-14H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： GHHDGXMCNBZEPP-UHFFFAOYSA-N
• SMILES： O(C)C1(CCC1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)OC

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Additional information on 3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171746-30-6)

3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171746-30-6, represents a novel molecular entity with potential applications in drug development and therapeutic interventions. The intricate structure of this molecule, characterized by its 2,2-dimethoxycyclobutyl and (9H-fluoren-9-yl)methoxycarbonyl functional groups, makes it a subject of intense research interest.

The pharmacological significance of this compound stems from its unique chemical architecture, which allows for multiple interactions with biological targets. Specifically, the presence of the carbamoyl and methoxycarbonyl groups enhances its binding affinity to various enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted the potential of this compound in modulating key biological pathways associated with inflammation, neurodegeneration, and metabolic disorders.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are crucial steps toward understanding their pharmacokinetic and pharmacodynamic properties. The 3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid structure presents a unique challenge due to its multifaceted functional groups, which require precise synthetic methodologies to achieve optimal yields and purity. Advanced techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and stereoselective transformations, have been employed to construct this intricate framework.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, research has demonstrated that derivatives of this class exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The (9H-fluoren-9-yl)methoxycarbonyl moiety, in particular, has been shown to enhance the stability and bioavailability of drug molecules, making it an attractive feature for pharmaceutical applications.

The integration of computational chemistry and molecular modeling has further elucidated the interaction mechanisms between this compound and its biological targets. These studies have revealed that the 2,2-dimethoxycyclobutyl group plays a critical role in anchoring the molecule to its target proteins, thereby increasing binding affinity. This insight has guided the design of more potent analogs with improved pharmacological profiles.

Moreover, the versatility of this compound's structure allows for modifications that can tailor its biological activity toward specific therapeutic indications. For example, variations in the length and composition of the side chains can modulate receptor selectivity, leading to targeted treatments for conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. Such flexibility underscores the importance of this molecule as a scaffold for drug development.

The synthesis of this compound also presents opportunities for exploring new synthetic pathways that could be applied to other complex molecules. By optimizing reaction conditions and employing innovative catalytic systems, researchers can achieve higher efficiencies and reduce waste generation. These advancements align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Evidence from preclinical studies indicates that derivatives of 3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibit promising therapeutic effects without significant off-target interactions. This selectivity is critical for minimizing side effects and improving patient outcomes. Additionally, preliminary toxicology studies have shown that these compounds are well-tolerated at relevant doses, suggesting their potential for safe clinical translation.

The future development of this compound will likely involve interdisciplinary collaborations between chemists, biologists, and clinicians to accelerate its journey from laboratory discovery to clinical application. As our understanding of disease mechanisms continues to evolve, so too will the strategies for designing effective treatments. The complexity and functionality of 3-(2,2-dimethoxycyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it a cornerstone in modern drug discovery efforts.